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Compound of Interest

Compound Name: Mik-665

Cat. No.: B15582650

This guide provides essential safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with Mik-665 (also known as S-64315).
Adherence to these protocols is crucial for ensuring personal safety and maintaining a secure
laboratory environment. Mik-665 is a potent and selective inhibitor of the anti-apoptotic protein
Mcl-1 and is currently under investigation for its therapeutic potential in oncology.[1][2][3][4][5]
While a Safety Data Sheet (SDS) may indicate that the substance is not classified as
hazardous under the Globally Harmonized System (GHS), it is prudent to handle all novel and
potent compounds with a high degree of caution.[6]

Recommended Personal Protective Equipment
(PPE)

The following table summarizes the recommended personal protective equipment for handling
Mik-665 in both solid (powder) and solution forms. These recommendations are based on
standard laboratory practices for handling potent, biologically active small molecules.
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Protection Type

Equipment

Key Specifications

Rationale

Hand Protection

Double-gloving with

chemotherapy-rated

Powder-free nitrile
gloves. The outer
glove should be
changed immediately

upon contamination or

Provides an extra
layer of protection
against potential

dermal exposure.

Eye and Face

Protection

nitrile gloves. ) .

every 30-60 minutes Nitrile offers good

during extended chemical resistance.

handling.

ANSI Z87.1 compliant.

) Protects eyes and
) A face shield should )

Safety goggles with face from accidental

side shields or a full-

face shield.

be worn over safety
goggles when there is
a risk of splashes or

aerosol generation.

splashes of solutions
or airborne powder

particles.

Respiratory Protection

NIOSH-approved N95

or higher-level

Required when
handling the
powdered form of Mik-
665 outside of a

certified chemical

Minimizes the risk of
inhaling fine particles

of the potent

Body Protection

respirator. fume hood or
) ] compound.
biological safety
cabinet to prevent
inhalation.
Disposable, low- Polyethylene-coated
Prevents

permeability fabric
gown with a closed
front, long sleeves,
and tight-fitting cuffs.

or similar material.
Gowns should be
changed immediately

if contaminated.

contamination of
personal clothing and

skin.

Foot Protection

Closed-toe shoes.

Made of a non-porous

material.

Protects feet from

potential spills.

Experimental Workflow for Handling Mik-665
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The following diagram outlines the standard operational procedure for safely handling Mik-665
from receipt to disposal.
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Workflow for the safe handling of Mik-665.

Detailed Experimental Protocols

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store Mik-665 in a cool, dry, and well-ventilated area, away from incompatible materials. For
long-term storage of the solid compound, -20°C is recommended.

e Stock solutions, typically in DMSO, should be stored at -20°C for short-term and -80°C for
long-term storage to prevent degradation. Avoid repeated freeze-thaw cycles by preparing
aliquots.[1][2]

2. Weighing and Reconstitution (Handling Solid Compound):

e Engineering Controls: All handling of powdered Mik-665 must be performed in a certified
chemical fume hood or a biological safety cabinet (BSC) to minimize inhalation risk.

o PPE: Full PPE as outlined in the table above is mandatory, including a respirator.
e Procedure:
o Place a weigh boat on a calibrated analytical balance within the fume hood.

o Carefully transfer the desired amount of Mik-665 powder to the weigh boat using a clean
spatula.

o To reconstitute, slowly add the appropriate solvent (e.g., DMSO) to the vial containing the
powder.[2] Cap the vial and vortex until the solid is completely dissolved. Sonication may
be used to aid dissolution.

3. Solution Preparation and Handling:

o PPE: At a minimum, double nitrile gloves, a lab coat, and safety goggles are required when
handling solutions of Mik-665.
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e Procedure:
o Perform all dilutions within a chemical fume hood or BSC.
o Use calibrated pipettes and sterile, disposable tips for all liquid transfers.

o Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan

Proper disposal of Mik-665 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Workflow:

Waste Generation

Waste Co} lection

Designated Hazardous eS|gnated Hazardous Puncture-Resistant
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Final Disposal
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Disposal workflow for Mik-665 waste.

Disposal Procedures:
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e Solid Waste:

o This includes unused Mik-665 powder, contaminated gloves, gowns, weigh boats, and
other disposable labware.

o Collect all solid waste in a clearly labeled, sealed plastic bag or container designated for
"Cytotoxic" or "Hazardous Chemical Waste."

o Store the waste container in a designated, secure area until it is collected by a licensed
hazardous waste disposal service.

e Liquid Waste:
o This includes unused solutions of Mik-665 and contaminated media.

o Collect all liquid waste in a sealed, leak-proof container labeled "Hazardous Liquid Waste"
and listing the chemical constituents.

o Do not pour Mik-665 solutions down the drain. While it is noted to be slightly hazardous to
water, it is best practice to dispose of it as hazardous chemical waste.

e Sharps Waste:
o This includes needles, syringes, and pipette tips used for handling Mik-665 solutions.
o Dispose of all sharps immediately into a puncture-resistant, labeled sharps container.
o The sharps container should be disposed of as hazardous waste.

Decontamination:

» Wipe down all work surfaces (fume hood, benchtop) with a suitable deactivating agent or a
detergent solution followed by a solvent rinse (e.g., 70% ethanol) after each use.

o All non-disposable equipment that has come into contact with Mik-665 should be thoroughly
cleaned according to your institution's standard operating procedures for hazardous
chemicals.
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By adhering to these safety and handling protocols, researchers can minimize their risk of
exposure and ensure the safe and effective use of Mik-665 in the laboratory. Always consult
your institution's specific safety guidelines and the most recent Safety Data Sheet for the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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